Cas no 50841-34-4 (Butanamide, 4-(acetylamino)-N-(4-iodophenyl)-)

• Product Name: Butanamide, 4-(acetylamino)-N-(4-iodophenyl)-
• CAS No: 50841-34-4
• MF: C₁₂H₁₅IN₂O₂
• MW: 346.164175271988
• CID: 363942
• PubChem ID: 39754777
• Update Time: 2025-04-19

Butanamide, 4-(acetylamino)-N-(4-iodophenyl)- Chemical and Physical Properties

Names and Identifiers

• Butanamide, 4-(acetylamino)-N-(4-iodophenyl)-
• 4-acetamido-N-(4-iodophenyl)butanamide
• DTXSID90653802
• 50841-34-4

• Inchi： 1S/C12H15IN2O2/c1-9(16)14-8-2-3-12(17)15-11-6-4-10(13)5-7-11/h4-7H,2-3,8H2,1H3,(H,14,16)(H,15,17)
• InChI Key： LWNOERVCHYHGPL-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)NC(CCCNC(C)=O)=O

Computed Properties

• Exact Mass: 346.01745
• Monoisotopic Mass: 346.01783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2